Cas no 721433-82-5 (2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide
• CAS No: 721433-82-5
• MF: C₂₃H₂₃ClN₄O₄S
• MW: 486.971122980118
• CID: 6494596
• PubChem ID: 3470902
• Update Time: 2025-05-20

2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SMR000371199
• 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidino-phenyl]nicotinamide
• MLS003914003
• 2-chloranyl-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-yl-phenyl]pyridine-3-carboxamide
• BDBM55905
• HMS2773E13
• AKOS033966095
• cid_3470902
• 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide
• EN300-26613125
• Z26487115
• 2-chloro-N-{3-[(4-methoxyphenyl)sulfamoyl]-4-(pyrrolidin-1-yl)phenyl}pyridine-3-carboxamide
• 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-(1-pyrrolidinyl)phenyl]-3-pyridinecarboxamide
• 721433-82-5
• MLS000776199
• CHEMBL1459380

• Inchi： 1S/C23H23ClN4O4S/c1-32-18-9-6-16(7-10-18)27-33(30,31)21-15-17(8-11-20(21)28-13-2-3-14-28)26-23(29)19-5-4-12-25-22(19)24/h4-12,15,27H,2-3,13-14H2,1H3,(H,26,29)
• InChI Key： WUDIJYNDIQUQAP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1=CC=C(C(=C1)S(NC1C=CC(=CC=1)OC)(=O)=O)N1CCCC1)=O

Computed Properties

• Exact Mass: 486.1128541g/mol
• Monoisotopic Mass: 486.1128541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide

Comprehensive Overview of 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide (CAS No. 721433-82-5)

2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide (CAS No. 721433-82-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a pyridine-3-carboxamide moiety, coupled with a pyrrolidin-1-ylphenyl group, enhances its molecular interactions, making it a subject of interest in drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules to optimize their efficacy. The compound 721433-82-5 exemplifies this trend, as its design incorporates multiple pharmacophores that could target specific biological pathways. For instance, the 4-methoxyphenyl group is known to influence metabolic stability, while the chloropyridine segment may contribute to binding affinity.

The synthesis of 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further studies. The growing demand for high-purity intermediates in drug development underscores the importance of such rigorous quality control measures.

One of the key areas of exploration for CAS No. 721433-82-5 is its potential role in addressing antibiotic resistance, a pressing global health concern. Sulfonamides have historically been used as antibacterial agents, and modern derivatives like this compound are being investigated for their ability to overcome resistant strains. Additionally, its kinase inhibition properties are being studied in the context of cancer therapeutics, aligning with the current focus on targeted therapies in oncology.

From an industrial perspective, the scalability of producing 2-chloro-N-[3-[(4-methoxyphenyl)sulfamoyl]-4-pyrrolidin-1-ylphenyl]pyridine-3-carboxamide is a critical consideration. Advances in green chemistry and continuous flow synthesis are being explored to minimize environmental impact while maintaining cost-effectiveness. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In conclusion, 721433-82-5 represents a compelling example of how innovative chemical design can address contemporary challenges in healthcare and industry. Its multifaceted applications, from drug discovery to material science, highlight its relevance in today’s research landscape. As scientists continue to unravel its full potential, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.